Cyclohexene, 3-methyl-1-(trimethylsilyloxy)-

• CAS No.: 55373-58-5
• Molecular Formula: C10H20OSi
• Molecular Weight: 184.35 g/mol
• IUPAC Name: trimethyl-(3-methylcyclohexen-1-yl)oxysilane
• InChI: InChI=1S/C10H20OSi/c1-9-6-5-7-10(8-9)11-12(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: KXXKKGFCNVGDAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(=C1)O[Si](C)(C)C

Description

Cyclohexene, 3-methyl-1-(trimethylsilyloxy)- is a useful research compound. Its molecular formula is C10H20OSi and its molecular weight is 184.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a suspension of N,N,N′,N′-tetramethylethylenediamine (0.94 mL, 6.24 mmol) and copper iodide (0.42 g, 2.18 mmol) in anhydrous tetrahydrofuran (4 mL) was stirred at room temperature for 5 minutes. The reaction mixture was cooled to −78° C. and a 1.6 M methyl lithium solution in diethyl ether (1.30 mL, 2.08 mmol) was added. After stirring for 20 minutes at the same temperature, trimethylsilyl chloride (0.66 mL, 5.20 mmol) and a solution of cyclohexenone (0.20 g, 2.08 mmol) in anhydrous tetrahydrofuran (2 mL) were added. The reaction mixture was stirred 20 minutes at −78° C. and quenched with a saturated solution of ammonium chloride (10 mL). Diethyl ether (20 mL) was added and the mixture was allowed to reach room temperature. Layers were separated and the organic layer was successively washed with 0.5N hydrochloric acid (15 mL), and a saturated solution of sodium bicarbonate (15 mL), then dried over sodium sulfate and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (dichloromethane) to provide trimethyl[(3-methylcyclohex-1-en-1-yl)oxy]silane (17a) (0.20 g, 1.08 mmol, 52%).